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These application notes provide a comprehensive guide for the generation and characterization
of a REPIN1 knockout mouse model. The protocols outlined below utilize the CRISPR-Cas9
system for efficient gene targeting and include detailed methodologies for validation and
preliminary phenotyping.

Introduction to REPIN1

Replication Initiator 1 (REPINL1) is a zinc finger DNA-binding protein that plays a significant role
in various metabolic processes.[1] It is understood to function as a replication initiator and
sequence-specific binding protein essential for chromosomal replication.[2] REPINL1 is highly
expressed in adipose tissue and the liver.[1][3]

Emerging research highlights its involvement in:

 Lipid Metabolism: REPIN1 influences adipocyte size, lipid droplet formation, and the
expression of fatty acid transporters.[1][4]

e Glucose Metabolism: It modulates the expression of glucose transporters GLUT1 and
GLUT4, thereby affecting glucose uptake.[1]
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o Osteogenesis: REPIN1 is implicated in regulating iron metabolism and apoptosis in
osteoblasts.[1][5][6]

e Cancer Progression: Altered REPIN1 expression has been associated with certain cancers,
including papillary thyroid cancer and gastric cancer.[1][5][7]

The generation of a REPIN1 knockout mouse model is a critical step to further elucidate its
physiological functions and its potential as a therapeutic target.

Generation of a REPIN1 Knockout Mouse Model
using CRISPR-Cas9

The CRISPR-Cas9 system offers a precise and efficient method for generating knockout
mouse models. This protocol describes the generation of a constitutive REPIN1 knockout
mouse.

Experimental Workflow

The overall workflow for generating the REPIN1 knockout mouse is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Gene - REPIN1 [maayanlab.cloud]

e 2. REPIN1 - Wikipedia [en.wikipedia.org]

» 3. diabetesjournals.org [diabetesjournals.org]

e 4. uniprot.org [uniprot.org]

e 5. REPINL1 replication initiator 1 [Homo sapiens (human)] - Gene - NCBI [nchi.nlm.nih.gov]

e 6. REPINL1 regulates iron metabolism and osteoblast apoptosis in osteoporosis - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Creating a REPIN1
Knockout Mouse Model]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254786#creating-a-repinl-knockout-mouse-model]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1254786?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254786?utm_src=pdf-custom-synthesis
https://maayanlab.cloud/Harmonizome/gene/REPIN1
https://en.wikipedia.org/wiki/REPIN1
https://diabetesjournals.org/diabetes/article/63/10/3295/17649/Liver-Restricted-Repin1-Deficiency-Improves-Whole
https://www.uniprot.org/uniprotkb/Q5U4E2/entry
https://www.ncbi.nlm.nih.gov/gene/29803
https://pmc.ncbi.nlm.nih.gov/articles/PMC10519990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10519990/
https://www.mdpi.com/2072-6694/17/21/3483
https://www.benchchem.com/product/b1254786#creating-a-repin1-knockout-mouse-model
https://www.benchchem.com/product/b1254786#creating-a-repin1-knockout-mouse-model
https://www.benchchem.com/product/b1254786#creating-a-repin1-knockout-mouse-model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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